Cas no 74281-95-1 (2-(6-aminopurin-9-yl)thiane-3,4,5-triol)
74281-95-1 structure
Product Name:2-(6-aminopurin-9-yl)thiane-3,4,5-triol
CAS No:74281-95-1
MF:C10H13N5O3S
MW:283.306919813156
CID:979152
PubChem ID:261597
Update Time:2025-04-19
2-(6-aminopurin-9-yl)thiane-3,4,5-triol Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-aminopurin-9-yl)thiane-3,4,5-triol
- 9-(5-thiopentopyranosyl)-9h-purin-6-amine
- AC1L65NP
- AC1Q79R2
- AR-1H5075
- NSC94220
- SureCN6674193
- 74281-95-1
- NSC-94220
- DTXSID30294091
- SCHEMBL6674193
-
- Inchi: 1S/C10H13N5O3S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(18)6(17)4(16)1-19-10/h2-4,6-7,10,16-18H,1H2,(H2,11,12,13)
- InChI Key: DRISGVGEDXVDSQ-UHFFFAOYSA-N
- SMILES: S1CC(C(C(C1N1C=NC2C(N)=NC=NC1=2)O)O)O
Computed Properties
- Exact Mass: 283.07400
- Monoisotopic Mass: 283.07391047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 156Ų
Experimental Properties
- PSA: 155.61000
- LogP: -0.68220
2-(6-aminopurin-9-yl)thiane-3,4,5-triol Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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